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Compound of Interest

Compound Name: Benclothiaz

Cat. No.: B3033156 Get Quote

Benclothiaz, identified by its IUPAC name 7-chloro-1,2-benzisothiazole and CAS Registry

Number 89583-90-4, is a chemical compound that has been classified as a nematicide. Also

known by the synonym clothiazoben, this compound has been noted for its activity against

nematodes. However, a comprehensive review of publicly accessible scientific literature and

patent databases reveals a significant scarcity of detailed information regarding its efficacy,

mechanism of action, and broad-spectrum potential. Consequently, benclothiaz is considered

an obsolete nematicide in many jurisdictions, a status that likely contributes to the limited

availability of in-depth research data.

While some sources acknowledge its nematicidal properties, specific quantitative data on its

effectiveness against a wide range of plant-parasitic nematodes is not readily available. Patent

documents occasionally mention benclothiaz in insecticide formulations, referring to its

established role as a nematicide, yet they do not provide the detailed efficacy data required for

a thorough comparative analysis. Similarly, in-depth studies detailing the experimental

protocols for assessing its nematicidal activity or elucidating the specific biochemical and

signaling pathways it disrupts in nematodes are not present in the public domain.

One generalized study on benzothiazole compounds suggests a potential mechanism of action

involving the inhibition of glutathione S-transferase (GST), which leads to a detrimental

accumulation of reactive oxygen species (ROS) in nematodes. However, this has not been

specifically and experimentally validated for benclothiaz. Without dedicated research on

benclothiaz, its precise molecular targets and the downstream effects on nematode physiology

remain speculative.
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Due to this lack of specific, quantitative, and mechanistic data, it is not feasible to construct a

detailed technical guide on benclothiaz that would meet the requirements of researchers and

drug development professionals. The necessary components for such a guide, including tables

of comparative efficacy, detailed experimental workflows, and diagrams of signaling pathways,

cannot be generated from the currently available information.

For researchers interested in broad-spectrum nematicides with a thiazole or related

heterocyclic core, a more fruitful area of investigation would be to focus on more contemporary

and well-documented compounds where a wealth of scientific data is available. Such data

would allow for the in-depth analysis and visualization required for advanced research and

development.
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[https://www.benchchem.com/product/b3033156#benclothiaz-potential-as-a-broad-spectrum-
nematicide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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